Cas no 41233-93-6 (Potassium 2-methylbutan-2-olate)

• Product Name: Potassium 2-methylbutan-2-olate
• CAS No: 41233-93-6
• MF: C₅H₁₁KO
• MW: 126.238542795181
• MDL: MFCD00064808
• CID: 89464
• PubChem ID: 253661265
• Update Time: 2025-06-15

Potassium 2-methylbutan-2-olate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-methylbutan-2-olate
• Potassium tert-pentylate
• Potassium tert-pentoxide
• Potassium tert-amylate~Potassium tert-pentylate
• Potassium tert-pentyloxide
• POTASSIUM 2-METHYL-2-BUTOXIDE
• Potassium tert-pentoxide,1M
• Potassium tert-Amylate (ca. 15% in Cyclohexane, ca. 1mol/L)
• Potassium 2-Methyl-2-butoxide (ca. 15% in Cyclohexane, ca. 1mol/L)
• Potassium tert-Pentylate (ca. 15% in Cyclohexane, ca. 1mol/L)
• AKOS009156491
• BOC-(S)-3-AMINO-4-(2-BROMO-PHENYL)-BUTYRICACID
• Potassium tert-amylate
• 2-Butanol, 2-methyl, potassium salt
• NSC 137780
• 2-Butanol, 2-methyl-, potassium salt
• Potassium t-amyloxide
• Potassium2-methylbutan-2-olate
• DTXSID0068288
• ZRLVQFQTCMUIRM-UHFFFAOYSA-N
• 2-Butanol, 2-methyl-, potassium salt (1:1)
• NS00088478
• MFCD00064808
• Potassium 2-methyl-2-butanoxide
• J-524032
• Potassium tert-amyloxide
• P2246
• KOC(CH3)2C2H5
• potassium t-amylate
• Potassium (2-methyl-2-butoxide)
• 41233-93-6
• D94775
• EINECS 255-272-5
• FT-0639702
• Potassium 1,1-dimethyl-1-propoxide
• potassium;2-methylbutan-2-olate
• SCHEMBL74200
• Potassium tert-pentoxide solution
• POTASSIUM 2-METHYL-2-BUTOXIDE, 14-16% in cyclohexane

• MDL： MFCD00064808
• Inchi： 1S/C5H11O.K/c1-4-5(2,3)6;/h4H2,1-3H3;/q-1;+1
• InChI Key： ZRLVQFQTCMUIRM-UHFFFAOYSA-N
• SMILES： [K+].[O-]C(C)(C)CC
• BRN： 4149025

Computed Properties

• Exact Mass: 126.04500
• Monoisotopic Mass: 126.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 39.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 0.90 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: 81°C
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• Water Partition Coefficient: Reacts with water.
• PSA: 23.06000
• LogP: 1.60550
• Solubility: Strong response
• Sensitiveness: Moisture Sensitive
• Color/Form: ~25% in toluene (T, ~1.7 M)
• Vapor Pressure: No data available

Potassium 2-methylbutan-2-olate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314,H335,H351
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2924 8(3) / PGII
• WGK Germany：3
• Hazard Category Code： 63-11-14-34-48/20-65-67
• Safety Instruction： S26-S36/37/39-S43-S45
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S43;S45
• Packing Group：II
• Risk Phrases：R11; R14; R20; R34
• Packing Group：II
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Storage temperature: 2-8 ℃; Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic alkali metal salts
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on Potassium 2-methylbutan-2-olate

Introduction to Potassium 2-methylbutan-2-olate (CAS No. 41233-93-6)

Potassium 2-methylbutan-2-olate, with the chemical formula K(OCH(CH₃)₂COO), is a significant compound in the field of organic synthesis and pharmaceutical applications. This compound, identified by its CAS number 41233-93-6, has garnered attention due to its unique structural properties and potential utility in various chemical processes. The molecule consists of a potassium salt of 2-methylbutanoic acid, making it a valuable intermediate in the synthesis of more complex organic molecules.

The relevance of Potassium 2-methylbutan-2-olate in modern chemistry cannot be overstated. Its applications span across multiple domains, including pharmaceuticals, agrochemicals, and specialty chemicals. The compound's ability to act as a nucleophile in organic reactions makes it particularly useful in the synthesis of esters, amides, and other functionalized molecules. Recent advancements in synthetic methodologies have highlighted its role in facilitating efficient and scalable reactions, which are crucial for industrial applications.

In the pharmaceutical sector, Potassium 2-methylbutan-2-olate has been explored for its potential as a building block in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is reminiscent of certain bioactive compounds, suggesting that it could be incorporated into drug molecules to enhance their pharmacological properties. For instance, studies have shown that derivatives of 2-methylbutanoic acid exhibit anti-inflammatory and analgesic effects, which could be attributed to the presence of the carboxylate group in Potassium 2-methylbutan-2-olate.

The compound's stability under various reaction conditions has also been a subject of interest. Research indicates that Potassium 2-methylbutan-2-olate remains stable under both acidic and basic conditions, making it a versatile reagent in multi-step synthetic routes. This stability is particularly advantageous in large-scale production processes where maintaining reagent integrity is essential for consistent product quality.

Recent studies have also delved into the catalytic applications of Potassium 2-methylbutan-2-olate. Its ability to coordinate with transition metals has been exploited in catalytic systems designed for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of new drugs and materials.

The environmental impact of using Potassium 2-methylbutan-2-olate has also been considered. Unlike some traditional reagents that require harsh conditions or generate significant waste, Potassium 2-methylbutan-2-olate offers a more sustainable alternative. Its biodegradability and low toxicity profile make it an attractive choice for green chemistry initiatives. Efforts are ongoing to optimize its use in industrial processes to minimize environmental footprint while maintaining high efficiency.

In conclusion, Potassium 2-methylbutan-2-olate (CAS No. 41233-93-6) is a multifaceted compound with broad applications across various scientific disciplines. Its role as an intermediate in organic synthesis, its potential use in pharmaceutical development, and its environmental benefits position it as a valuable asset in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is likely to grow even further.